5,8-Bis(2,4-dichlorophenyl)-3-(trifluoromethyl)pyrido[2,3-d]pyridazine

• IUPAC Name: 5,8-bis(2,4-dichlorophenyl)-3-(trifluoromethyl)pyrido[2,3-d]pyridazine
• InChI: InChI=1S/C20H8Cl4F3N3/c21-10-1-3-12(15(23)6-10)17-14-5-9(20(25,26)27)8-28-18(14)19(30-29-17)13-4-2-11(22)7-16(13)24/h1-8H
• InChI Key: SWPOFDSBVLGECG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=NN=C(C3=C2C=C(C=N3)C(F)(F)F)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H8Cl4F3N3
• Molecular Weight: 489.1 g/mol

Description

5,8-Bis(2,4-dichlorophenyl)-3-(trifluoromethyl)pyrido[2,3-d]pyridazine, commonly referred to as 5,8-Bis-TFPP, is a synthetic organic compound with a unique molecular structure. It has been studied extensively due to its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. 5,8-Bis-TFPP has been used in research to investigate the mechanism of action of various drugs, as well as its biochemical and physiological effects.

Scientific Research Applications

Electrochromic Materials

5,8-Dibromo-2,3-bis(4-(decyloxy)phenyl)pyrido[4,3-b]pyrazine, a derivative of the pyrido pyridazine family, was synthesized and studied for its electrochromic properties. This derivative showed potential in near-infrared (NIR) electrochromic devices due to high coloration efficiency, fast response time, and significant change in transmittance in the NIR region (Zhao et al., 2014).

Photophysical Properties

A study focused on a family of Ru complexes for water oxidation involving a ligand similar to pyrido pyridazine. These complexes demonstrated promising photophysical properties, showing potential for applications in catalytic processes, especially involving water oxidation (Zong & Thummel, 2005).

Polymer Synthesis

Research on 3,6-dichloropyridazine, a compound related to pyrido pyridazine, revealed its usefulness in synthesizing highly substituted pyrazolo[3,4-c]pyridazines derivatives. These compounds could have applications in various chemical synthesis processes (Wunderlich & Knochel, 2008).

Polymer Optical Properties

Polyamides derived from monomers containing pyrido pyridazine structures were developed, exhibiting high optical transmittance and refractive indices. These properties suggest potential applications in areas requiring materials with specific optical characteristics (Zhang et al., 2013).

Crystal Structure Characterization

Pyridazine derivatives, similar to the chemical structure , have been studied for their crystal structures, which can provide valuable insights into material design for pharmaceutical and material science applications. DFT calculations were performed to support the experimental findings (Sallam et al., 2021).

Self-assembly and Anion Interactions

Studies on Ag(I) complexes with π-acidic aromatic rings, including pyridazine derivatives, have shown interesting self-assembly reactions. These findings can guide the design of new materials and molecular devices (Schottel et al., 2006).